1-{[1-(ethylsulfonyl)-4-piperidinyl]carbonyl}-4-methylpiperazine

• IUPAC Name: (1-ethylsulfonylpiperidin-4-yl)-(4-methylpiperazin-1-yl)methanone
• InChI: InChI=1S/C13H25N3O3S/c1-3-20(18,19)16-6-4-12(5-7-16)13(17)15-10-8-14(2)9-11-15/h12H,3-11H2,1-2H3
• InChI Key: PJTGYXFUSJINQB-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N1CCC(CC1)C(=O)N2CCN(CC2)C
• Molecular Formula: C13H25N3O3S
• Molecular Weight: 303.42 g/mol

Description

1-{[1-(ethylsulfonyl)-4-piperidinyl]carbonyl}-4-methylpiperazine, also known as TAK-659, is a small molecule inhibitor that has gained significant attention in scientific research due to its potential therapeutic applications. TAK-659 has been found to have inhibitory effects on various kinases, making it a promising candidate for the treatment of diseases such as cancer and autoimmune disorders.

Mechanism of Action

1-{[1-(ethylsulfonyl)-4-piperidinyl]carbonyl}-4-methylpiperazine works by inhibiting several kinases, including BTK, ITK, and JAK3. BTK inhibition has been found to be effective in the treatment of B-cell malignancies, while ITK inhibition has been found to be effective in the treatment of T-cell malignancies. JAK3 inhibition has been found to be effective in the treatment of autoimmune disorders.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. In addition to its kinase inhibitory effects, this compound has been found to induce apoptosis in cancer cells, inhibit angiogenesis, and modulate immune responses. This compound has also been found to have a favorable pharmacokinetic profile, with high bioavailability and low toxicity.

Advantages and Limitations for Lab Experiments

1-{[1-(ethylsulfonyl)-4-piperidinyl]carbonyl}-4-methylpiperazine has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified. This compound has also been extensively studied, with a large body of literature available on its pharmacological effects. However, this compound also has some limitations. It has been found to have off-target effects, which may limit its specificity. Additionally, this compound has not yet been tested in clinical trials, so its safety and efficacy in humans are still unknown.

Future Directions

There are several future directions for research on 1-{[1-(ethylsulfonyl)-4-piperidinyl]carbonyl}-4-methylpiperazine. One potential area of study is the development of this compound as a combination therapy with other cancer drugs. Another potential area of study is the development of this compound as a treatment for autoimmune disorders. Additionally, further research is needed to determine the safety and efficacy of this compound in humans, which could pave the way for clinical trials and eventual approval by regulatory agencies.

Scientific Research Applications

1-{[1-(ethylsulfonyl)-4-piperidinyl]carbonyl}-4-methylpiperazine has been extensively studied for its potential therapeutic applications in various diseases. The kinase inhibitory effects of this compound have been found to be effective in inhibiting the growth of cancer cells in vitro and in vivo. Additionally, this compound has been found to have anti-inflammatory effects, making it a potential treatment for autoimmune disorders such as rheumatoid arthritis and lupus.